Cas no 1787881-35-9 (3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1787881-35-9
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 5366921
• Update Time: 2025-05-20

3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C15H15ClN2O3S/c16-12-4-2-1-3-10(12)7-13(19)17-6-5-11(8-17)18-14(20)9-22-15(18)21/h1-4,11H,5-9H2
• InChI Key： UADXEZQVKPTNCK-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(CC3=CC=CC=C3Cl)=O)C2)C1=O

Additional information on 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

3-[1-[2-(2-Chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

The compound 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione, identified by the CAS number 1787881-35-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thiazolidine dione moiety. The presence of the 2-chlorophenyl group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The thiazolidine dione moiety is known for its ability to form stable amide bonds, making it a valuable component in peptide synthesis and bioconjugation reactions. Additionally, the pyrrolidine ring contributes to the molecule's flexibility and ability to participate in hydrogen bonding, which is crucial for its interactions with biological systems.

The synthesis of 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. This is followed by acylation with 2-chlorophenylacetyl chloride to introduce the aromatic substituent. The final step involves cyclization to form the thiazolidine dione ring system. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The combination of the thiazolidine dione and pyrrolidine moieties creates a versatile platform for further functionalization. For instance, researchers have explored its use as a precursor for antibiotics, antiviral agents, and anticancer drugs. The ability to modify the substituents on both rings allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In terms of physical properties, 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione exhibits a melting point in the range of 150°C to 160°C under standard conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for use in organic synthesis reactions. However, its limited solubility in water necessitates careful consideration when designing formulations for biological applications.

The safety profile of this compound has also been a subject of recent investigations. Studies indicate that it is relatively non-toxic under normal handling conditions; however, prolonged exposure or high concentrations may pose risks. Proper handling procedures and personal protective equipment are recommended when working with this compound in laboratory settings.

In conclusion, 3-[1-[2-(2-chlorophenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione represents an intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and material science. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge is expected to grow significantly.